N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide

• IUPAC Name: N-[4-[(2-ethoxyphenyl)carbamoylamino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C18H21N3O3/c1-4-24-17-8-6-5-7-16(17)20-18(23)19-14-9-11-15(12-10-14)21(3)13(2)22/h5-12H,4H2,1-3H3,(H2,19,20,23)
• InChI Key: BGRQMHQXJWDJFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)N(C)C(=O)C
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide, also known as EACA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EACA is a member of the amide family and is structurally similar to other amide compounds such as acetamide.

Mechanism of Action

The mechanism of action of N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide involves the inhibition of PAI-1 activity. PAI-1 is a protein that regulates the activity of plasminogen activators, which are enzymes that break down blood clots. By inhibiting the activity of PAI-1, N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide can increase the activity of plasminogen activators, which can break down blood clots and prevent the formation of new clots.
Biochemical and Physiological Effects:
N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide has several biochemical and physiological effects. One of the most significant effects is its ability to inhibit the activity of PAI-1. This can lead to increased activity of plasminogen activators, which can break down blood clots and prevent the formation of new clots. N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide has also been shown to have anti-inflammatory effects, which can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide is its ability to inhibit the growth of cancer cells by blocking the activity of PAI-1. This makes it a promising candidate for the development of new cancer therapies. However, there are also some limitations to using N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide in lab experiments. One limitation is that it can be difficult to obtain a pure sample of N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide, which can make it challenging to conduct experiments with consistent results. Additionally, N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide can be toxic at high doses, which can limit its use in some experiments.

Future Directions

There are several future directions for research on N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide. One area of research is the development of new cancer therapies that target PAI-1. N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide has shown promise in inhibiting the growth of cancer cells by blocking the activity of PAI-1, and further research could lead to the development of new cancer treatments. Another area of research is the development of new drugs that target inflammation. N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide has anti-inflammatory effects, and further research could lead to the development of new anti-inflammatory drugs. Finally, there is a need for further research on the biochemical and physiological effects of N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide to better understand its potential applications in scientific research.
Conclusion:
In conclusion, N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide has shown promise in inhibiting the growth of cancer cells by blocking the activity of PAI-1 and has anti-inflammatory effects. While there are some limitations to using N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide in lab experiments, further research could lead to the development of new cancer therapies and anti-inflammatory drugs.

Synthesis Methods

N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide can be synthesized through a multi-step process that involves the reaction of several chemical reagents. The synthesis method involves the reaction of N-methylacetamide with 2-ethoxyaniline in the presence of a catalyst. The resulting product is then reacted with an acid chloride to form the amide bond. The final product is purified through a series of recrystallization steps to obtain a pure sample of N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide.

Scientific Research Applications

N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide is in the field of cancer research. N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide has been shown to inhibit the growth of cancer cells by blocking the activity of plasminogen activator inhibitor-1 (PAI-1). PAI-1 is a protein that is overexpressed in many types of cancer and is associated with increased tumor growth and metastasis. By blocking the activity of PAI-1, N-[4-({[(2-ethoxyphenyl)amino]carbonyl}amino)phenyl]-N-methylacetamide can inhibit the growth and spread of cancer cells.